Cas no 1209172-11-1 (1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole)

• Product Name: 1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole
• CAS No: 1209172-11-1
• MF: C₂₁H₂₀FN₃O₂
• MW: 365.400808334351
• CID: 5472494
• PubChem ID: 45529528
• Update Time: 2025-06-03

1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1209172-11-1
• 1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole
• 2,3-dihydroindol-1-yl-[1-(4-fluorophenyl)-4-propoxypyrazol-3-yl]methanone
• (1-(4-fluorophenyl)-4-propoxy-1H-pyrazol-3-yl)(indolin-1-yl)methanone
• F5069-0336

• Inchi： 1S/C21H20FN3O2/c1-2-13-27-19-14-25(17-9-7-16(22)8-10-17)23-20(19)21(26)24-12-11-15-5-3-4-6-18(15)24/h3-10,14H,2,11-13H2,1H3
• InChI Key： ALSIZUAFMUZUOV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(N2C3C=CC=CC=3CC2)=O)=N1)OCCC

Computed Properties

• Exact Mass: 365.15395505g/mol
• Monoisotopic Mass: 365.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole

1-[1-(4-Fluorophenyl)-4-Propoxy-1H-Pyrazole-3-Carbonyl]-2,3-Dihydro-1H-Indole: A Comprehensive Overview

1-[1-(4-Fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole (CAS No. 1209172-11-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a fluorophenyl group, and a propoxy substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole involves a series of well-defined chemical reactions. The key steps typically include the formation of the pyrazole ring through a cyclocondensation reaction, followed by the introduction of the fluorophenyl and propoxy groups via substitution reactions. The final step involves the coupling of the indole moiety to the pyrazole carbonyl group, often facilitated by coupling reagents such as HATU or EDC.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that 1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway, such as COX-2 and 5-LOX. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are crucial for cell survival and proliferation. These findings have been corroborated by both in vitro and in vivo experiments, suggesting a broad spectrum of anticancer activity.

The pharmacokinetic properties of 1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Furthermore, it demonstrates low toxicity and minimal side effects in preclinical studies, which is a crucial factor for its potential clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses. These trials are designed to assess the pharmacokinetics and pharmacodynamics of the compound in healthy volunteers and patients with specific conditions such as inflammatory diseases and cancer.

In conclusion, 1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-2,3-dihydro-1H-indole (CAS No. 1209172-11-1) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in various medical conditions.